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Abstract

Nvs-ZP7-4 is a small molecule inhibitor of the zinc transporter SLC39A7 (ZIP7), a critical
regulator of zinc homeostasis within the endoplasmic reticulum (ER).[1][2][3] By disrupting the
normal flux of zinc from the ER to the cytoplasm, Nvs-ZP7-4 elevates intra-ER zinc
concentrations, thereby inducing ER stress and activating the Unfolded Protein Response
(UPR).[1][4] This response involves the initiation of all three canonical UPR signaling pathways:
PERK, IRE1, and ATF6.[5][6] The induction of ER stress by Nvs-ZP7-4 has been shown to
interfere with Notch trafficking and signaling and to promote apoptosis, particularly in cancer
cell lines with activating Notch mutations, such as T-cell acute lymphoblastic leukemia (T-ALL).
[1][6][7] This technical guide provides an in-depth overview of the molecular mechanisms
underlying Nvs-ZP7-4-induced ER stress, with a focus on the core signaling pathways.

Mechanism of Action of Nvs-ZP7-4

Nvs-ZP7-4 was identified through a phenotypic screen for inhibitors of the Notch signaling
pathway.[1][3] Subsequent target identification studies revealed that it directly inhibits the
function of SLC39A7, more commonly known as ZIP7.[1][3][7] ZIP7 is a transmembrane protein
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located in the ER membrane responsible for transporting zinc from the ER lumen into the
cytoplasm.[1][4]

The inhibitory action of Nvs-ZP7-4 on ZIP7 leads to the accumulation of zinc within the ER.[1]
This dysregulation of zinc homeostasis disrupts the ER's protein folding capacity, leading to an
accumulation of unfolded or misfolded proteins—a condition known as ER stress. To cope with
this stress, the cell activates the UPR, a complex signaling network aimed at restoring ER
homeostasis or, if the stress is too severe or prolonged, triggering apoptosis.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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